2-[1-(2-Propoxyacetyl)pyrrolidin-2-yl]acetic acid

• IUPAC Name: 2-[1-(2-propoxyacetyl)pyrrolidin-2-yl]acetic acid
• InChI: InChI=1S/C11H19NO4/c1-2-6-16-8-10(13)12-5-3-4-9(12)7-11(14)15/h9H,2-8H2,1H3,(H,14,15)
• InChI Key: WROUIJOBQWODLX-UHFFFAOYSA-N
• Canonical SMILES: CCCOCC(=O)N1CCCC1CC(=O)O
• Molecular Formula: C11H19NO4
• Molecular Weight: 229.27 g/mol

Description

2-[1-(2-Propoxyacetyl)pyrrolidin-2-yl]acetic acid, also known as PPA, is a compound that has been extensively studied for its potential use in various scientific research applications. PPA is a derivative of pyrrolidine and has been found to have a range of biochemical and physiological effects, making it a valuable tool for researchers in the fields of neuroscience, pharmacology, and biochemistry.

Mechanism of Action

The exact mechanism of action of 2-[1-(2-Propoxyacetyl)pyrrolidin-2-yl]acetic acid is not fully understood, but it is believed to act as a modulator of various neurotransmitter systems in the brain, including the cholinergic, dopaminergic, and serotonergic systems. 2-[1-(2-Propoxyacetyl)pyrrolidin-2-yl]acetic acid has also been found to have antioxidant properties, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects:
2-[1-(2-Propoxyacetyl)pyrrolidin-2-yl]acetic acid has been found to have a range of biochemical and physiological effects, including the modulation of neurotransmitter systems in the brain, the enhancement of cognitive function, and the improvement of glucose metabolism. 2-[1-(2-Propoxyacetyl)pyrrolidin-2-yl]acetic acid has also been found to have potential cardioprotective effects, including the ability to reduce blood pressure and improve endothelial function.

Advantages and Limitations for Lab Experiments

2-[1-(2-Propoxyacetyl)pyrrolidin-2-yl]acetic acid has several advantages for use in laboratory experiments, including its high purity and stability, its ability to cross the blood-brain barrier, and its well-characterized pharmacokinetics. However, 2-[1-(2-Propoxyacetyl)pyrrolidin-2-yl]acetic acid also has some limitations, including its potential toxicity at high doses and its limited solubility in aqueous solutions.

Future Directions

There are several potential future directions for research on 2-[1-(2-Propoxyacetyl)pyrrolidin-2-yl]acetic acid, including further studies on its mechanism of action, its potential therapeutic effects in the treatment of neurological disorders, and its potential use as a tool for studying various physiological systems. Additionally, there is a need for further studies on the safety and toxicity of 2-[1-(2-Propoxyacetyl)pyrrolidin-2-yl]acetic acid, particularly at higher doses. Overall, 2-[1-(2-Propoxyacetyl)pyrrolidin-2-yl]acetic acid has significant potential as a valuable tool for scientific research, and further studies are needed to fully understand its potential applications.

Synthesis Methods

2-[1-(2-Propoxyacetyl)pyrrolidin-2-yl]acetic acid can be synthesized through a multi-step process involving the reaction of pyrrolidine with propionyl chloride, followed by the reaction of the resulting compound with 2-bromoethanol and sodium hydroxide. The final step involves the reaction of the resulting compound with acetic anhydride and sodium acetate to yield 2-[1-(2-Propoxyacetyl)pyrrolidin-2-yl]acetic acid.

Scientific Research Applications

2-[1-(2-Propoxyacetyl)pyrrolidin-2-yl]acetic acid has been used in a wide range of scientific research applications, including studies on the central nervous system, cardiovascular system, and metabolism. In particular, 2-[1-(2-Propoxyacetyl)pyrrolidin-2-yl]acetic acid has been found to have potential therapeutic effects in the treatment of various neurological disorders, including Alzheimer's disease, Parkinson's disease, and schizophrenia.